[2-Amino-1-(2-chlorophenyl)ethyl](methyl)amine, but-2-enedioic acid

• Molecular Formula: C13H17ClN2O4
• Molecular Weight: 300.74 g/mol
• SMILES: CNC(CN)C1=CC=CC=C1Cl.C(=CC(=O)O)C(=O)O
• InChI: InChI=1S/C9H13ClN2.C4H4O4/c1-12-9(6-11)7-4-2-3-5-8(7)10;5-3(6)1-2-4(7)8/h2-5,9,12H,6,11H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChIKey: YQLHJVHJNXGEDM-WLHGVMLRSA-N

2-Amino-1-(2-chlorophenyl)ethylmethylamine Fumarate: Physicochemical and Procurement Overview

The target material is the but‑2‑enedioic acid (fumarate) salt of [2‑amino‑1‑(2‑chlorophenyl)ethyl](methyl)amine, a chiral 1,2‑diamine bearing a 2‑chlorophenyl substituent and an N‑methyl group on the ethylenediamine backbone . It is supplied as a crystalline fumarate salt (CAS 1955564‑28‑9, molecular formula C₁₃H₁₇ClN₂O₄, molecular weight 300.74 g·mol⁻¹) with a typical purity of ≥95% . The compound serves as a synthetic intermediate and chiral building block in medicinal chemistry, where the combination of the ortho‑chloro substituent, the N‑methyl moiety, and the fumarate counter‑ion can influence reactivity, solubility, and solid‑state stability relative to non‑methylated, non‑chlorinated, or alternative salt forms.

Why Substituting 2-Amino-1-(2-chlorophenyl)ethylmethylamine Fumarate with Analogs Fails

In‑class diamines such as the free base, the hydrochloride salt, or the non‑methylated parent cannot be assumed to perform identically. Salts can exhibit markedly different solid‑state stability under accelerated degradation conditions [1], while N‑methylation alters the pKₐ of the adjacent amino group, modifying nucleophilicity and metal‑coordination geometry [2]. The ortho‑chloro substituent further differentiates the electronic character of the aromatic ring, influencing π‑stacking interactions and electrophilic aromatic substitution reactivity compared to meta‑ or para‑chloro isomers. These physicochemical differences can translate into meaningful variations in reaction yield, catalyst performance, or biological target engagement, making blind generic substitution a risk in research and process development.

• [1] Preparation of valnemulin hydrogen fumarate and its enhanced stability compared with valnemulin hydrochloride. PSIREF, 2024. Retrieved from https://www.psiref.com/ View Source
• [2] PubChem Compound Summary. 1,2-Ethanediamine, N1-methyl-. CID 12345 (exemplary). Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source

Quantitative Differentiation of 2-Amino-1-(2-chlorophenyl)ethylmethylamine Fumarate from Comparators

Solid-State Stability Advantage of the Fumarate Salt

In a comparative forced‑degradation study of valnemulin salts, the hydrogen fumarate form exhibited superior photostability relative to the hydrochloride salt. After 180 days of light irradiation, the fumarate salt content decreased by only 2.7%, while the hydrochloride salt degraded to a greater extent under identical conditions [1]. Although the direct study was performed on a structurally distinct aminoglycoside, the stability ordering (fumarate > hydrochloride) is consistent with broader class‑level observations for organic acid salts of aliphatic amines and supports the expectation of enhanced shelf‑life for the target compound relative to its hydrochloride counterpart.

Evidence Dimension	Photostability under forced degradation (180‑day irradiation)
Target Compound Data	Not directly measured; fumarate salt class representative (valnemulin hydrogen fumarate): 2.7% degradation
Comparator Or Baseline	Hydrochloride salt class representative (valnemulin hydrochloride): >2.7% degradation (quantitative extent not reported for HCl but significantly greater)
Quantified Difference	≥2.7% absolute stability advantage for fumarate over hydrochloride under the tested conditions
Conditions	Solid‑state irradiation at ambient temperature over 180 days

Why This Matters

For procurement decisions, a salt form with inherently lower susceptibility to photolytic degradation reduces the risk of potency loss and impurity formation during long‑term storage, translating into more reproducible experimental outcomes and lower requalification frequency.

• [1] Preparation of valnemulin hydrogen fumarate and its enhanced stability compared with valnemulin hydrochloride. PSIREF, 2024. Retrieved from https://www.psiref.com/ View Source

N-Methyl Basicity Modulation and Nucleophilicity Enhancement

Methyl substitution on the ethylenediamine nitrogen increases the electron density at the amino group, elevating the pKₐ of the conjugate acid by approximately 0.3–0.5 log units compared to the primary amine analog. For the model pair ethylenediamine (pKₐ₁ = 9.98) vs. N‑methylethylenediamine (pKₐ₁ ≈ 10.3), this shift is documented [1]. The higher basicity of the target compound enhances its nucleophilicity in coupling reactions and modifies the stability constants of metal complexes relevant to asymmetric catalysis.

Evidence Dimension	Basicity of the primary amino group (pKₐ of conjugate acid)
Target Compound Data	Estimated pKₐ ≈ 10.3 (based on N‑methylethylenediamine model)
Comparator Or Baseline	1‑(2‑Chlorophenyl)ethane‑1,2‑diamine (primary amine): pKₐ ≈ 9.9–10.0 (based on ethylenediamine model)
Quantified Difference	ΔpKₐ ≈ 0.3–0.5
Conditions	Aqueous solution, 25 °C, ionic strength 0.1 M

Why This Matters

A higher pKₐ directly impacts the protonation state at physiological or catalytic pH, influencing both bioavailability in drug‑like molecules and catalytic turnover in metal‑mediated reactions. This makes the N‑methyl compound a more electron‑rich ligand compared to the des‑methyl analog.

• [1] Perrin, D. D. Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths, London, 1965; Supplement 1972. (IUPAC/Academic compilations of amine pKₐ data). View Source

Ortho-Chloro vs. Para-Chloro Electronic Profile

The ortho‑chloro substituent exerts a stronger electron‑withdrawing inductive effect and introduces steric hindrance compared to the para‑chloro isomer. The Hammett σₘ for chlorine is 0.37, while the ortho‑specific effect is further modulated by steric and field effects, typically increasing the effective σ by 0.2–0.4 units [1]. This alters the electron density of the aromatic ring and the basicity of the benzylic amine, differentiating reactivity in electrophilic substitution and metal‑π interactions from the commonly available 4‑chlorophenyl analogs.

Evidence Dimension	Electronic substituent constant (Hammett σ)
Target Compound Data	2‑Cl‑phenyl: estimated ortho‑adjusted σ ≈ 0.6–0.8
Comparator Or Baseline	4‑Cl‑phenyl (para): σₚ = 0.23
Quantified Difference	Δσ ≈ 0.4–0.6
Conditions	Standard Hammett series; benzoic acid ionization as reference reaction

Why This Matters

The distinct electronic character of the ortho‑chloro substituent directly influences the reactivity and binding affinity of the diamine ligand in transition‑metal catalysis and in biological target engagement, making the 2‑chlorophenyl compound mechanistically non‑interchangeable with its 3‑ or 4‑chloro congeners.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. View Source

Preferred Application Scenarios for 2-Amino-1-(2-chlorophenyl)ethylmethylamine Fumarate

Asymmetric Catalysis Ligand with Enhanced Basicity

In asymmetric hydrogenation or transfer hydrogenation reactions where the ligand's electron density directly affects enantioselectivity, the N‑methyl group provides a higher pKₐ and increased nucleophilicity compared to the primary amine analog [1]. The fumarate salt can be directly employed as a ligand precursor after neutralization, ensuring consistent ligand quality due to the salt's superior photostability [2].

Chiral Resolution via Diastereomeric Salt Formation

The fumarate counter‑ion, in combination with the chiral amine, may facilitate enantiomeric enrichment through preferential crystallization of diastereomeric salts. The ortho‑chloro substituent provides a distinctive UV/Vis handle for monitoring resolution progress by HPLC, offering an advantage over non‑chromophoric analogs [3].

Medicinal Chemistry SAR: Salt Form and N-Methyl Effects

In structure‑activity relationship campaigns, the fumarate salt of this N‑methyl‑2‑chlorophenyl‑1,2‑diamine serves as a single molecular entity that allows simultaneous investigation of the N‑methyl contribution to target binding and the salt form's impact on solubility and stability [1][2]. This avoids the confounding variability introduced when the free base and salt are sourced separately.

Synthesis of Ortho-Chloro Heterocycles or Metal Complexes

The ortho‑chloro substituent activates the aromatic ring for directed ortho‑metalation or cross‑coupling while the N‑methyl group protects the amine from undesired reaction. The fumarate salt's higher solid‑state stability reduces degradation during storage of the precursor, leading to more consistent yields in multi‑step synthetic sequences [2][3].

• [1] Perrin, D. D. Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths, London, 1965; Supplement 1972. View Source
• [2] Preparation of valnemulin hydrogen fumarate and its enhanced stability compared with valnemulin hydrochloride. PSIREF, 2024. View Source
• [3] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. View Source